Cas no 887407-07-0 (4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide)

• Product Name: 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide
• CAS No: 887407-07-0
• MF: C₂₆H₃₄O₄S₂
• MW: 474.675765514374
• CID: 827056
• PubChem ID: 4118327
• Update Time: 2025-10-29

4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Methyl-2-ethoxycarbonyl)propyl]phenyl Disulfide
• ethyl 3-[4-[[4-(3-ethoxy-2,2-dimethyl-3-oxopropyl)phenyl]disulfanyl]phenyl]-2,2-dimethylpropanoate
• AKOS030239655
• FT-0671766
• DTXSID10399513
• 887407-07-0
• 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide

• Inchi： 1S/C26H34O4S2/c1-7-29-23(27)25(3,4)17-19-9-13-21(14-10-19)31-32-22-15-11-20(12-16-22)18-26(5,6)24(28)30-8-2/h9-16H,7-8,17-18H2,1-6H3
• InChI Key： KMCIXBUBEZRPHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(C(=O)OCC)(C)C)SC1C=CC(=CC=1)CC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 474.19000
• Monoisotopic Mass: 474.18985191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.20000
• LogP: 6.74960

Additional information on 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide

Comprehensive Overview of 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl Disulfide (CAS No. 887407-07-0)

4-(2-Methyl-2-ethoxycarbonyl)propylphenyl disulfide, identified by its CAS number 887407-07-0, is a specialized organic compound with significant applications in polymer chemistry, material science, and industrial formulations. This sulfur-containing derivative is particularly valued for its role as a crosslinking agent, stabilizer, and intermediate in synthetic processes. Its molecular structure, featuring a disulfide bond and an ester functional group, enables unique reactivity, making it a subject of interest for researchers exploring sustainable materials and advanced manufacturing techniques.

In recent years, the demand for high-performance additives and eco-friendly chemical solutions has surged, driven by industries such as automotive, electronics, and renewable energy. 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl disulfide aligns with these trends due to its potential in modifying polymer properties, enhancing thermal stability, and reducing environmental impact. Searches for terms like "disulfide-based crosslinkers" and "ester-functionalized sulfur compounds" reflect growing curiosity about its applications, particularly in green chemistry and circular economy initiatives.

The synthesis of CAS 887407-07-0 typically involves controlled reactions between thiol precursors and ester-containing reagents, ensuring high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity. Researchers frequently inquire about "synthetic routes for disulfide derivatives" or "characterization methods for sulfur compounds," highlighting the need for detailed technical guidance in this niche.

From an industrial perspective, 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl disulfide is often incorporated into elastomers, adhesives, and coatings to improve mechanical strength and durability. Its compatibility with rubber formulations and thermoplastic resins makes it a versatile choice for engineers seeking to optimize material performance. Online queries like "disulfide additives for polymer reinforcement" or "CAS 887407-07-0 suppliers" indicate its commercial relevance and the need for reliable sourcing information.

Safety and handling of 887407-07-0 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments away from oxidizing agents. Professionals often search for "SDS for disulfide compounds" or "safe handling of sulfur-based chemicals," underscoring the importance of accessible safety data.

Innovation in sustainable chemistry has further propelled interest in 4-(2-Methyl-2-ethoxycarbonyl)propylphenyl disulfide, particularly its potential in biodegradable materials and energy-efficient processes. Emerging studies explore its use in self-healing polymers and smart coatings, aligning with global efforts to reduce carbon footprints. Keywords such as "disulfides in green materials" and "eco-friendly polymer modifiers" frequently appear in academic and industrial discourse.

In summary, CAS 887407-07-0 represents a critical intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rising demand for sustainable chemical solutions, ensure its continued relevance in both research and industry. For those seeking deeper insights, resources on "advanced sulfur chemistry" or "industrial applications of disulfides" provide valuable supplementary knowledge.